Cas no 1556-62-3 (2,6-Dichloro-9H-xanthen-9-one)

• Product Name: 2,6-Dichloro-9H-xanthen-9-one
• CAS No: 1556-62-3
• MF: C₁₃H₆Cl₂O₂
• MW: 265.09154176712
• CID: 215588
• PubChem ID: 233143
• Update Time: 2025-04-19

2,6-Dichloro-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-9H-xanthen-9-one
• 2,6-dichloroxanthen-9-one
• 9H-Xanthen-9-one,2,6-dichloro-
• NSC 31243
• AKOS022186206
• 9H-Xanthen-9-one, 2,6-dichloro-
• NSC-59393
• FT-0690067
• GZ58X86Y34
• 2,6-Dichloro-9H-xanthen-9-one #
• NSC31243
• 1556-62-3
• Xanthen-9-one, 2,6-dichloro-
• NSC-31243
• NOOUMCKTSHNIHX-UHFFFAOYSA-N
• NSC59393
• DTXSID70165918
• AC-22916

• Inchi： 1S/C13H6Cl2O2/c14-7-2-4-11-10(5-7)13(16)9-3-1-8(15)6-12(9)17-11/h1-6H
• InChI Key： NOOUMCKTSHNIHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC(=CC=1O2)Cl)=O

Computed Properties

• Exact Mass: 263.97458
• Monoisotopic Mass: 263.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.493
• Boiling Point: 414.4°C at 760 mmHg
• Flash Point: 180.9°C
• Refractive Index: 1.657
• PSA: 26.3
• LogP: 4.25300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans